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Compound of Interest

2-Amino-4,6-dimethylpyridine-3-
Compound Name:
carboxamide

cat. No.: B1266787

Abstract

This technical guide provides a comprehensive overview of the chemical compound 2-amino-
4,6-dimethylnicotinamide. It is intended for researchers, scientists, and professionals in the field
of drug development and medicinal chemistry. This document details the fundamental chemical
and physical properties of the compound, supported by available data. While specific
experimental protocols for its synthesis and detailed biological activity were not found in the
provided search results, this guide presents its known characteristics and provides a
visualization of its chemical structure.

Chemical Identity and Properties

2-amino-4,6-dimethylnicotinamide is a substituted pyridine derivative. The core structure is a
nicotinamide, which is a pyridine ring with a carboxamide group at position 3. This specific
compound is further substituted with an amino group at position 2 and two methyl groups at
positions 4 and 6.

Chemical Identifiers

A summary of the key chemical identifiers for 2-amino-4,6-dimethylnicotinamide is presented in
the table below.
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Identifier Value Source
CAS Number 7144-20-9 [1112][3]
Molecular Formula CsH11N30 [1][2]
Synonyms NSC 73573 [1]

MDL Number MFCD00138572 [2]
SMILES EzC(ClzC(C)CzC(C)NzClN) o]

Physicochemical Properties

The fundamental physicochemical properties of the compound are crucial for its handling,
formulation, and potential biological interactions.

Property Value Source
Molecular Weight 165.19 g/mol [2]
Purity >98% [11[3]

Chemical Structure

The two-dimensional chemical structure of 2-amino-4,6-dimethylnicotinamide is depicted below.
The diagram illustrates the arrangement of the pyridine ring, the amino and carboxamide
functional groups, and the methyl substituents.
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Caption: 2D structure of 2-amino-4,6-dimethylnicotinamide.

Synthesis and Experimental Protocols

Detailed experimental protocols for the specific synthesis of 2-amino-4,6-dimethylnicotinamide
were not available in the search results. However, the synthesis of related nicotinamide and
nicotinonitrile derivatives often follows established multi-component reaction pathways. For
instance, the synthesis of 2-amino-4,6-diphenylnicotinonitriles involves a two-step process
starting from acetophenones and aldehydes to form chalcones, which are then reacted with
malononitrile and ammonium acetate.[4][5] Another approach for synthesizing related pyridine
structures involves the use of 3-aminocrotonitrile as a starting material.[6]

A generalized workflow for the potential synthesis of substituted 2-aminonicotinamides based
on common organic synthesis strategies is visualized below.
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Caption: Generalized synthetic workflow for 2-aminonicotinamide derivatives.

Biological Activity and Signaling Pathways

There is currently no specific information available in the provided search results regarding the
biological activity or the signaling pathways associated with 2-amino-4,6-dimethylnicotinamide.
However, related compounds, such as 2-amino-4,6-diphenylnicotinonitriles, have been
investigated for various biological activities, including antimicrobial, antiproliferative, and
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enzyme inhibitory potential.[4] For instance, certain derivatives have shown cytotoxicity against
breast cancer cell lines.[4][5] These findings suggest that the 2-aminonicotinamide scaffold is of
interest in medicinal chemistry, though the specific activity of the dimethyl-substituted
compound remains to be elucidated.

Due to the lack of specific data on the signaling pathways for 2-amino-4,6-
dimethylnicotinamide, a corresponding diagram cannot be provided at this time. Further
research would be required to determine its biological targets and mechanism of action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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